Cas no 497091-67-5 (1-(4-methoxybenzoyl)-3-4-(morpholine-4-sulfonyl)phenylthiourea)

• Product Name: 1-(4-methoxybenzoyl)-3-4-(morpholine-4-sulfonyl)phenylthiourea
• CAS No: 497091-67-5
• MF: C₁₉H₂₁N₃O₅S₂
• MW: 435.517142057419
• CID: 6447547
• Update Time: 2025-10-05

1-(4-methoxybenzoyl)-3-4-(morpholine-4-sulfonyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzoyl)-3-4-(morpholine-4-sulfonyl)phenylthiourea
• 4-methoxy-N-({[4-(4-morpholinylsulfonyl)phenyl]amino}carbonothioyl)benzamide
• 4-methoxy-N-{[4-(morpholin-4-ylsulfonyl)phenyl]carbamothioyl}benzamide
• Benzamide, 4-methoxy-N-[[[4-(4-morpholinylsulfonyl)phenyl]amino]thioxomethyl]-

• Inchi： 1S/C19H21N3O5S2/c1-26-16-6-2-14(3-7-16)18(23)21-19(28)20-15-4-8-17(9-5-15)29(24,25)22-10-12-27-13-11-22/h2-9H,10-13H2,1H3,(H2,20,21,23,28)
• InChI Key： NDODIYATDYFTLM-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(N2CCOCC2)(=O)=O)C=C1)=S)(=O)C1=CC=C(OC)C=C1

Additional information on 1-(4-methoxybenzoyl)-3-4-(morpholine-4-sulfonyl)phenylthiourea

1-(4-Methoxybenzoyl)-3-4-(Morpholine-4-Sulfonyl)Phenylthiourea: A Comprehensive Overview

1-(4-Methoxybenzoyl)-3-4-(Morpholine-4-Sulfonyl)Phenylthiourea, identified by the CAS number 497091-67-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methoxybenzoyl group and a morpholine sulfonyl moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, condensation, and sulfonation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.

In terms of its chemical properties, 1-(4-Methoxybenzoyl)-3-4-(Morpholine-4-Sulfonyl)Phenylthiourea exhibits interesting behavior in both acidic and basic environments. The presence of the morpholine sulfonyl group imparts strong electron-withdrawing properties, making the molecule highly reactive in certain transformations. This feature has been exploited in recent studies to develop novel intermediates for drug synthesis.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. In particular, its ability to inhibit certain enzymes associated with chronic inflammatory diseases has garnered significant attention from the pharmaceutical industry.

Moreover, the compound's structural versatility allows for further modification to enhance its bioavailability and efficacy. Scientists have explored various strategies, including prodrug design and polymer conjugation, to improve its pharmacokinetic profile. These efforts are supported by cutting-edge analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into the compound's molecular structure and interactions.

In conclusion, 1-(4-Methoxybenzoyl)-3-4-(Morpholine-4-Sulfonyl)Phenylthiourea (CAS No: 497091-67-5) represents a valuable addition to the arsenal of advanced chemical compounds. Its unique structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a key player in the development of innovative pharmaceuticals and materials. As research continues to unfold, this compound is expected to contribute significantly to various fields of science and technology.